Cas no 122006-32-0 (1-Cyclopentene-1-carboxaldehyde,3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)-, (+)-)

122006-32-0 structure
Product name:1-Cyclopentene-1-carboxaldehyde,3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)-, (+)-
1-Cyclopentene-1-carboxaldehyde,3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)-, (+)- Chemical and Physical Properties
Names and Identifiers
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- 1-Cyclopentene-1-carboxaldehyde,3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)-, (+)-
- 3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)cyclopentene-1-carbaldehyde
- KS 504e
- (+)-4-Hydroxy-3,3,5,5-tetrachloro-2-(trichloromethyl)-1-cyclopentene-1-carboxaldehyde
- 1-Cyclopentene-1-carboxaldehyde, 4-hydroxy-3,3,5,5-tetrachloro-2-(trichloromethyl)-, (+)-
- 3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)cyclopent-1-ene-1-carbaldehyde
- BRN 4321107
- KS-504e
- (+)-3,3,5,5-Tetrachloro-4-hydroxy-2-(trichloromethyl)-1-cyclopentene-1-carbaldehyde
- DTXSID90924049
- 1-Cyclopentene-1-carboxaldehyde, 3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)-, (+)-
- 122006-32-0
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- Inchi: InChI=1S/C7H3Cl7O2/c8-5(9)2(1-15)3(7(12,13)14)6(10,11)4(5)16/h1,4,16H
- InChI Key: DXCKXLJBDSYGTI-UHFFFAOYSA-N
- SMILES: O=CC1C(Cl)(Cl)C(O)C(Cl)(Cl)C=1C(Cl)(Cl)Cl
Computed Properties
- Exact Mass: 363.79559
- Monoisotopic Mass: 363.795273
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.5
Experimental Properties
- Density: 1.86
- Boiling Point: 398.6°Cat760mmHg
- Flash Point: 194.9°C
- Refractive Index: 1.604
- PSA: 37.3
1-Cyclopentene-1-carboxaldehyde,3,3,5,5-tetrachloro-4-hydroxy-2-(trichloromethyl)-, (+)- Related Literature
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Yasuyuki Yokota,Hiroo Miyamoto,Akihito Imanishi,Kouji Inagaki,Ken-ichi Fukui Phys. Chem. Chem. Phys., 2018,20, 6668-6676
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Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
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Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
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Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
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